Cas no 22480-26-8 (1-Aziridinepropanoicacid, 2-(dimethylamino)ethyl ester)

• Product Name: 1-Aziridinepropanoicacid, 2-(dimethylamino)ethyl ester
• CAS No: 22480-26-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 283360
• PubChem ID: 31183
• Update Time: 2025-04-19

1-Aziridinepropanoicacid, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid, 2-(dimethylamino)ethyl ester
• 2-(dimethylamino)ethyl 3-(aziridin-1-yl)propanoate
• 1-AZIRIDINEPROPIONIC ACID, 2-(DIMETHYLAMINO)ETHYL ESTER
• 2-dimethylaminoethyl 3-(aziridin-1-yl)propanoate
• AC1L1L34
• LS-23320
• NCIOpen2_001749
• NSC 101302
• NSC-101302
• 22480-26-8
• Q1KT4R5DR8
• UNII-Q1KT4R5DR8
• DTXSID80177007
• 1-Aziridinepropanoic acid, 2-(dimethylamino)ethyl ester
• NSC101302

• Inchi： 1S/C9H18N2O2/c1-10(2)7-8-13-9(12)3-4-11-5-6-11/h3-8H2,1-2H3
• InChI Key： WKNXZJRXLOXUOB-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(CCN1CC1)=O

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6
• XLogP3: -0.1

Experimental Properties

• Density: 1.063
• Boiling Point: 251.8°C at 760 mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.491
• PSA: 32.55
• LogP: -0.26520